Cas no 1361584-05-5 (5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol)

• Product Name: 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361584-05-5
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4967696
• Update Time: 2025-10-31

5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-9-2-1-7(11(14)12(9)15)8-3-6(16)4-17-10(8)5-18/h1-4,18H,5H2
• InChI Key： CBDKXYFCPAWDDN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(=CN=C1CO)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol

5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol: A Comprehensive Overview

5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol is a complex organic compound with the CAS number 1361584-05-5. This compound belongs to the class of pyridine derivatives and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The structure of this molecule consists of a pyridine ring substituted with a fluorine atom at the 5-position and a 2,3,4-trichlorophenyl group at the 3-position, along with a hydroxymethyl group (-CH₂OH) at the 2-position. These substituents contribute to its distinct chemical behavior and biological activity.

The synthesis of 5-fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol involves a series of intricate organic reactions. Researchers have explored various methodologies to optimize its production, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have demonstrated that 5-fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol exhibits significant antimicrobial activity, particularly against gram-positive bacteria. This property makes it a candidate for developing new antibiotics or antifungal agents. Furthermore, preliminary investigations suggest that this compound may also possess anticancer properties, although more extensive research is required to confirm these findings.

In addition to its biological applications, 5-fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol has shown promise in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or as a component in advanced materials such as polymers or nanoparticles. Researchers are currently exploring its ability to act as a semiconductor material, which could revolutionize the design of lightweight and flexible electronic devices.

The environmental impact of 5-fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol is another area of interest. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Initial results indicate that this compound has low toxicity at environmentally relevant concentrations, but further research is needed to fully understand its long-term effects on ecosystems.

From a structural perspective, the presence of multiple electronegative substituents (fluorine and chlorine atoms) significantly influences the electronic properties of the molecule. These substituents create a highly polar environment around the pyridine ring, enhancing its reactivity in certain chemical transformations. This characteristic makes 5-fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol an attractive substrate for various catalytic reactions.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Quantum mechanical calculations have revealed that the hydroxymethyl group (-CH₂OH) plays a critical role in stabilizing certain transition states during chemical reactions. This understanding has facilitated the design of more efficient synthetic pathways for this compound.

In conclusion, 5-fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-methanol is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure endows it with remarkable properties that continue to be explored by researchers worldwide. As our understanding of this compound deepens, it holds great potential for contributing to advancements in medicine, materials science, and environmental chemistry.